Cas no 2305396-09-0 (N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide)

• Product Name: N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide
• CAS No: 2305396-09-0
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5684320
• PubChem ID: 137934721
• Update Time: 2025-10-29

N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26573949
• N-((1-Methoxy-4-methylcyclohexyl)methyl)acrylamide
• N-[(1-Methoxy-4-methylcyclohexyl)methyl]prop-2-enamide
• 2305396-09-0
• N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide

• Inchi： 1S/C12H21NO2/c1-4-11(14)13-9-12(15-3)7-5-10(2)6-8-12/h4,10H,1,5-9H2,2-3H3,(H,13,14)
• InChI Key： OGYRHGLZIWDWTK-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC(C=C)=O)CCC(C)CC1

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide

Professional Introduction to N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide (CAS No. 2305396-09-0)

N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide, with the CAS number 2305396-09-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of extensive research and development. The presence of a cyclohexyl ring substituted with both methoxy and methyl groups, along with an amide functional group, contributes to its complex chemical behavior and potential biological activity.

The structural features of N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide make it an intriguing candidate for various applications in medicinal chemistry. The cyclohexyl moiety provides a rigid scaffold that can influence the conformation and reactivity of the molecule, while the amide group is often involved in hydrogen bonding interactions, which are crucial for biological activity. Additionally, the prop-2-enamide moiety introduces a polar region that can enhance solubility and interact with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential applications of this compound. Studies have shown that the structural motif of N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide can be exploited to develop novel pharmacophores for drug design. The cyclohexyl ring, in particular, has been identified as a key structural element in several bioactive molecules, suggesting that this compound may have therapeutic potential in areas such as inflammation, pain management, and neurodegenerative diseases.

In vitro studies have begun to explore the biological activity of N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide. Initial research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various disease pathways. For instance, preliminary data suggest that it could interact with cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and play a role in inflammation and pain signaling. Further studies are needed to confirm these findings and to elucidate the mechanisms of action.

The synthesis of N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide presents unique challenges due to its complex structure. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These methods not only enhance the efficiency of production but also allow for modifications to the molecular structure, enabling the exploration of analogues with improved properties.

The pharmaceutical industry is increasingly interested in developing small molecule inhibitors for COX enzymes due to their therapeutic potential. Traditional nonsteroidal anti-inflammatory drugs (NSAIDs) have been widely used for decades, but their side effects have prompted the search for more selective and safer alternatives. N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide represents a promising candidate in this context, as its unique structural features may allow for targeted inhibition of specific COX isoforms without affecting others.

Future research directions include exploring the pharmacokinetic properties of N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide to optimize its bioavailability and therapeutic window. Additionally, investigating its interactions with other biological targets may reveal additional potential applications beyond inflammation and pain management. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration and innovative research approaches. The study of compounds like N-(1-methoxy-4-methylcyclohexyl)methylprop-2-enamide exemplifies how advancements in chemistry can contribute to addressing unmet medical needs. As our understanding of molecular interactions continues to grow, compounds such as this one hold promise for improving human health through targeted therapies.